
An In-depth Technical Guide to 2,7-Diamino-3-
methoxyphenazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,7-Diamino-3-methoxyphenazine

Cat. No.: B056430 Get Quote

Disclaimer: Extensive searches of scientific literature and chemical databases did not yield

specific information regarding the structure, properties, experimental protocols, or biological

activity of 2,7-Diamino-3-methoxyphenazine. This suggests that the compound may be novel

or not extensively studied. The following guide, therefore, presents a hypothetical synthesis

pathway based on established chemical principles for related phenazine derivatives, alongside

general information pertinent to this class of compounds.

Proposed Structure
The chemical structure of 2,7-Diamino-3-methoxyphenazine is characterized by a central

phenazine core, which is a nitrogen-containing heterocyclic aromatic compound. The key

functional groups are two amino (-NH₂) groups at positions 2 and 7, and a methoxy (-OCH₃)

group at position 3.

Molecular Formula: C₁₃H₁₂N₄O

** IUPAC Name:** 3-methoxy-phenazine-2,7-diamine

Physicochemical Properties (Hypothetical)
Due to the absence of experimental data for 2,7-Diamino-3-methoxyphenazine, a quantitative

summary of its physicochemical properties cannot be provided. However, based on the general

properties of aminophenazines and methoxyphenazines, the following characteristics can be

anticipated:
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Appearance: Likely a colored crystalline solid.

Solubility: Expected to have limited solubility in water and higher solubility in organic solvents

such as DMSO, DMF, and methanol.

Spectroscopic Properties: The compound would exhibit characteristic UV-Vis absorption due

to the extended aromatic system. The amino and methoxy groups would produce distinct

signals in ¹H and ¹³C NMR spectra, and characteristic vibrational bands in the IR spectrum.

Proposed Synthesis Pathway
A plausible synthetic route for 2,7-Diamino-3-methoxyphenazine can be devised based on

the well-established synthesis of substituted phenazines, which often involves the

condensation of a substituted o-phenylenediamine with a substituted catechol or quinone,

followed by amination. A potential multi-step synthesis is outlined below.

Experimental Protocol (Hypothetical)
Step 1: Nitration of 2-Methoxy-1,4-benzoquinone

2-Methoxy-1,4-benzoquinone is treated with a nitrating agent, such as nitric acid in a suitable

solvent, to introduce a nitro group onto the quinone ring, yielding 2-methoxy-5-nitro-1,4-

benzoquinone.

Step 2: Reductive Condensation with 4-Nitro-o-phenylenediamine

The resulting 2-methoxy-5-nitro-1,4-benzoquinone is then reacted with 4-nitro-o-

phenylenediamine in a reductive environment. This condensation reaction would form the

phenazine core, resulting in 3-methoxy-2,7-dinitrophenazine.

Step 3: Reduction of Nitro Groups

The dinitro-phenazine derivative is subsequently reduced to the corresponding diamino

compound. This can be achieved using a variety of reducing agents, such as tin(II) chloride in

hydrochloric acid, or catalytic hydrogenation with a palladium catalyst, to yield the final product,

2,7-Diamino-3-methoxyphenazine.

Step 4: Purification
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The final product would require purification, likely through column chromatography or

recrystallization, to obtain a pure sample.

Biological Activity and Signaling Pathways
(Undetermined)
The biological activity of 2,7-Diamino-3-methoxyphenazine is currently unknown. Phenazine

derivatives are known to exhibit a wide range of biological activities, including antimicrobial,

anticancer, and redox-modulating properties. The specific combination of amino and methoxy

substituents on the phenazine core of the target molecule could confer unique biological

properties. However, without experimental data, any discussion of its bioactivity or involvement

in signaling pathways would be purely speculative. No information on signaling pathways

involving this specific compound was found.

Visualizations
Proposed Synthetic Workflow
The following diagram illustrates the proposed multi-step synthesis of 2,7-Diamino-3-
methoxyphenazine.
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Caption: Proposed synthesis of 2,7-Diamino-3-methoxyphenazine.
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Conclusion
While 2,7-Diamino-3-methoxyphenazine appears to be a compound that has not been

extensively characterized in the scientific literature, a plausible synthetic route can be proposed

based on established phenazine chemistry. Further research would be required to synthesize

and characterize this molecule to determine its actual physicochemical properties and to

explore its potential biological activities. The information presented in this guide serves as a

theoretical starting point for researchers and drug development professionals interested in this

novel phenazine derivative.

To cite this document: BenchChem. [An In-depth Technical Guide to 2,7-Diamino-3-
methoxyphenazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056430#2-7-diamino-3-methoxyphenazine-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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